Cas no 1083201-71-1 (1-{[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]methyl}piperazine)

• Product Name: 1-{[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]methyl}piperazine
• CAS No: 1083201-71-1
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• CID: 5735176
• PubChem ID: 28750266
• Update Time: 2025-11-07

1-{[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenyl)-2-(piperazin-1-ylmethyl)-1,3-thiazole
• SCHEMBL22639711
• F2158-0454
• AKOS000272087
• 4-(3-methoxyphenyl)-2-(piperazin-1-ylmethyl)thiazole
• CS-0303072
• 1-{[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl}piperazine
• Z1124634694
• 1083201-71-1
• EN300-239101
• 1-([4-(3-METHOXYPHENYL)-1,3-THIAZOL-2-YL]METHYL)PIPERAZINE
• 1-{[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]methyl}piperazine

• Inchi： 1S/C15H19N3OS/c1-19-13-4-2-3-12(9-13)14-11-20-15(17-14)10-18-7-5-16-6-8-18/h2-4,9,11,16H,5-8,10H2,1H3
• InChI Key： WCTTWQJGUGVXFU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)OC)N=C1CN1CCNCC1

Computed Properties

• Exact Mass: 289.12488341g/mol
• Monoisotopic Mass: 289.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-{[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]methyl}piperazine

Chemical Compound CAS No. 1083201-71-1: 1-{[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]methyl}piperazine

The compound with CAS No. 1083201-71-1, known as 1-{[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]methyl}piperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities. The structure of this molecule incorporates a piperazine ring, a thiazole ring, and a methoxyphenyl group, making it a unique scaffold for potential drug development.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against gram-positive bacteria. Researchers have found that the thiazole moiety plays a crucial role in enhancing the molecule's ability to disrupt bacterial cell membranes. This finding is significant in the context of rising antibiotic resistance, as it opens new avenues for developing novel antimicrobial agents.

In addition to its antimicrobial activity, this compound has shown promise in anti-inflammatory applications. The methoxyphenyl group contributes to the molecule's ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. Preclinical studies suggest that this compound could be a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 1-{[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]methyl}piperazine involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound, making it more accessible for large-scale production.

From a structural perspective, the molecule's thiazole ring provides a rigid framework that enhances its bioavailability. The piperazine ring, on the other hand, contributes to hydrogen bonding capabilities, which are essential for drug-target interactions. These structural features make the compound an attractive candidate for further pharmacological studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various therapeutic targets. Molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), suggesting its role in modulating cellular signaling pathways.

In conclusion, CAS No. 1083201-71-1 represents a promising lead compound with diverse biological activities. Its unique structure and favorable pharmacokinetic properties make it a valuable asset in drug discovery research. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.